Cas no 2034416-72-1 (11-(thiophen-2-yl)methyl-7,8,11-triazatricyclo6.4.0.0^{2,6}dodeca-1,6-diene)

• Product Name: 11-(thiophen-2-yl)methyl-7,8,11-triazatricyclo6.4.0.0^{2,6}dodeca-1,6-diene
• CAS No: 2034416-72-1
• MF: C₁₄H₁₇N₃S
• MW: 259.369881391525
• CID: 6107717
• PubChem ID: 119103630
• Update Time: 2025-07-01

11-(thiophen-2-yl)methyl-7,8,11-triazatricyclo6.4.0.0^{2,6}dodeca-1,6-diene Chemical and Physical Properties

Names and Identifiers

• 11-(thiophen-2-yl)methyl-7,8,11-triazatricyclo6.4.0.0^{2,6}dodeca-1,6-diene
• 11-[(thiophen-2-yl)methyl]-7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene
• F6547-0257
• AKOS026696377
• 11-(thiophen-2-ylmethyl)-7,8,11-triazatricyclo[6.4.0.02,6]dodeca-1,6-diene
• 2-(thiophen-2-ylmethyl)-2,3,4,7,8,9-hexahydro-1H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazine
• 2034416-72-1

• Inchi： 1S/C14H17N3S/c1-4-12-13(5-1)15-17-7-6-16(10-14(12)17)9-11-3-2-8-18-11/h2-3,8H,1,4-7,9-10H2
• InChI Key： ZBRRZPVQRFUNIZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN1CCN2C(C1)=C1CCCC1=N2

Computed Properties

• Exact Mass: 259.11431873g/mol
• Monoisotopic Mass: 259.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.3Ų

Additional information on 11-(thiophen-2-yl)methyl-7,8,11-triazatricyclo6.4.0.0^{2,6}dodeca-1,6-diene

11-(Thiophen-2-yl)methyl-7,8,11-Triazatricyclo[6.4.0.0^2,6]dodeca-1,6-diene: A Novel Compound with Promising Pharmacological Potential

11-(Thiophen-2-yl)methyl-7,8,11-triazatricyclo[6.4.0.0^2,6]dodeca-1,6-diene represents a unique class of heterocyclic compounds that have garnered significant attention in recent years due to their potential applications in medicinal chemistry and pharmaceutical development. This compound, with the CAS number 2034416-72-1, is characterized by its complex ring system and the incorporation of a thiophen-2-yl group, which contributes to its distinct chemical and biological properties. The molecular framework of this compound is defined by a triazatricyclo[6.4.0.0^2,6]dodeca-1,6-diene core, a structure that has been extensively studied for its potential therapeutic applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a multi-step process involving thiophen-2-yl derivatives and triazatricyclo scaffolds. Researchers have reported that the triazatricyclo[6.4.0.0^2,6]dodeca-1,6-diene core exhibits remarkable stability under various reaction conditions, making it a versatile platform for further functionalization. The presence of the thiophen-2-yl group introduces additional reactivity, which has been exploited to develop derivatives with enhanced pharmacological profiles.

One of the most promising applications of 11-(thiophen-2-yl)methyl-7,8,11-triazatricyclo[6.4.0.0^2,6]dodeca-1,6-diene is in the field of antimicrobial activity. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against a range of Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve the disruption of bacterial cell membranes, a property that is attributed to the thiophen-2-yl substituent and the rigid triazatricyclo framework.

Additionally, recent research has highlighted the potential of this compound in anti-inflammatory applications. A 2024 study published in Pharmaceutical Research found that 11-(thiophen-2-yl)methyl-7,8,11-triazatricyclo[6.4.0.0^2,6]dodeca-1,6-diene significantly inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. This effect is believed to be mediated through the modulation of NF-κB signaling pathways, a mechanism that has been extensively studied in the context of inflammatory diseases.

The triazatricyclo[6.4.0.0^2,6]dodeca-1,6-diene core has also been explored for its potential in anti-cancer therapy. A 2023 preclinical study published in Cancer Letters demonstrated that this compound exhibits cytotoxic activity against various human cancer cell lines, including breast, lung, and prostate cancers. The compound's ability to induce apoptosis and inhibit cell proliferation is thought to be linked to its unique molecular structure, which may interfere with key cellular processes such as DNA replication and mitosis.

In the context of drug discovery, the thiophen-2-yl group in this compound has been a focal point for structural optimization. Researchers have employed computational methods to predict the binding affinity of this compound to various protein targets, including cytochrome P450 enzymes and ion channels. These studies have provided valuable insights into the molecular interactions that govern the compound's biological activity, facilitating the design of more potent derivatives.

Furthermore, the synthesis of 11-(thiophen-2-yl)methyl-7,8,11-triazatricyclo[6.4.0.0^2,6]dodeca-1,6-diene has been optimized to improve its bioavailability and metabolic stability. A 2024 study published in Organic & Biomolecular Chemistry reported the development of a novel synthetic route that significantly reduces the number of steps required to produce this compound, while also enhancing its solubility in aqueous media. These improvements are critical for the development of pharmaceutical formulations that can effectively deliver the compound to target tissues.

Despite its promising properties, the triazatricyclo[6.4.0.0^2,6]dodeca-1,6-diene core is not without challenges. One of the primary concerns is its potential for toxicity, particularly in long-term use. A 2023 study published in Toxicological Sciences investigated the acute and chronic toxicity of this compound in animal models, revealing that while the compound is generally well-tolerated, it may cause liver damage at high doses. These findings underscore the importance of rigorous preclinical testing before advancing this compound to clinical trials.

In conclusion, 11-(thiophen-2-yl)methyl-7,8,11-triazatricyclo[6.4.0.0^2,6]dodeca-1,6-diene represents a fascinating area of research with significant potential in the development of new therapeutic agents. Its unique molecular structure, combined with the functional groups such as the thiophen-2-yl substituent, offers a versatile platform for further exploration. As research in this field continues to evolve, it is anticipated that this compound will play an increasingly important role in the treatment of various diseases, including infectious diseases, inflammatory conditions, and oncological disorders.

For researchers and pharmaceutical developers, the CAS number 2034416-72-1 provides a critical reference for the identification and characterization of this compound. Ongoing studies are expected to further elucidate its biological mechanisms and optimize its therapeutic potential, paving the way for the development of novel drugs that could address unmet medical needs.